Cas no 155748-61-1 ((4R)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: (4R)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 155748-61-1
• MF: C₁₆H₁₂Cl₂O
• MW: 291.171882629395
• CID: 1058963
• PubChem ID: 1474500
• Update Time: 2025-04-20

(4R)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• (4R)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• (4R)-(3',4'-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• (4R)-(3\',4\'-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• (4R)-(3’,4’-DICHLOROPHENYL)-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE ,YELLOW SOLID
• (4R)-4-(3,4-dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• Sertraline EP IMpurity F
• Sertrakine Tetralone IMpurity
• (R)-4-(3,4-Dichlorophenyl)-1-tetralone
• AKOS005091006
• (4R)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-one
• SERTRALINE HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• Q27280078
• (R)-sertraline ketone
• A899305
• 1(2H)-Naphthalenone, 4-(3,4-dichlorophenyl)-3,4-dihydro-, (4R)-
• J-009221
• JGMBHJNMQVKDMW-LLVKDONJSA-N
• (R)-4-(3,4-Dichlorophenyl)-3,4-dihydro-1-naphthalenone
• (r)-4-(3,4-dichlorophenyl)-3,4-dihydronaphthalen-1(2h)-one
• UNII-HT3QM63Z52
• Sertraline hydrochloride specified impurity F [EP]
• SCHEMBL260266
• (4R)-4-(3,4-Dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one
• (-)-4-(3,4-Dichlorophenyl)-3,4-dihydro-1-naphthalenone
• 155748-61-1
• HT3QM63Z52
• Sertraline ketone, (R)-

• Inchi： 1S/C16H12Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11H,6,8H2/t11-/m1/s1
• InChI Key： JGMBHJNMQVKDMW-LLVKDONJSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H]1C2C=CC=CC=2C(CC1)=O)Cl

Computed Properties

• Exact Mass: 290.02700
• Monoisotopic Mass: 290.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.10180